N-(2-methoxyphenyl)piperidine-1-carbothioamide

• IUPAC Name: N-(2-methoxyphenyl)piperidine-1-carbothioamide
• InChI: InChI=1S/C13H18N2OS/c1-16-12-8-4-3-7-11(12)14-13(17)15-9-5-2-6-10-15/h3-4,7-8H,2,5-6,9-10H2,1H3,(H,14,17)
• InChI Key: OUYACUVWDXPKET-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=S)N2CCCCC2
• Molecular Formula: C13H18N2OS
• Molecular Weight: 250.36 g/mol

Description

N-(2-methoxyphenyl)piperidine-1-carbothioamide is a useful research compound. Its molecular formula is C13H18N2OS and its molecular weight is 250.36 g/mol. The purity is usually 95%.
The exact mass of the compound N-(2-methoxyphenyl)-1-piperidinecarbothioamide is 250.11398438 g/mol and the complexity rating of the compound is 254. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Analytical Profiles and Substance Identification

• Analytical Characterization of Arylcyclohexylamines : Compounds related to N-(2-methoxyphenyl)-1-piperidinecarbothioamide, such as 2-(ethylamino)-2-(3-methoxyphenyl)cyclohexanone and N-ethyl-1-(3-methoxyphenyl)cyclohexanamine, have been characterized using methods like gas chromatography, mass spectrometry, and nuclear magnetic resonance. These analytical techniques are crucial for identifying and understanding the chemical properties of new psychoactive substances (De Paoli et al., 2013).

Radiochemistry and PET Imaging

• Positron Emission Tomography (PET) Imaging : Research involving compounds such as [18F]4-(2'-methoxyphenyl)-1-[2'-[N-(2''-pyridinyl)-p-fluorobenzamido]ethyl]-piperazine, related to N-(2-methoxyphenyl)-1-piperidinecarbothioamide, contributes to the study of serotonergic neurotransmission. These compounds play a significant role in developing new PET imaging agents for understanding brain chemistry and disorders (Plenevaux et al., 2000).

Pharmacology and Receptor Binding

• Sigma Receptor Ligands and Antiproliferative Activity : Derivatives of N-(2-methoxyphenyl)-1-piperidinecarbothioamide, like methylpiperidines, have been explored for their binding affinities to sigma receptors. These studies provide valuable insights into potential therapeutic applications in tumor research and therapy, demonstrating significant sigma(1) ligand potency and selectivity (Berardi et al., 2005).

Drug Synthesis and Characterization

• Synthesis and Characterization of New Psychoactive Substances : The synthesis and analytical characterization of compounds structurally related to N-(2-methoxyphenyl)-1-piperidinecarbothioamide, like 2-methoxydiphenidine (MXP), are crucial for understanding their chemical properties and potential uses as research chemicals. These efforts aid in the development of analytical methods for new psychoactive substances (McLaughlin et al., 2016).